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Compound of Interest

Compound Name: AM-6494

Cat. No.: B11931912 Get Quote

For research use only. Not for human use.

AM-6494 is a potent, orally active BACE1 inhibitor.[1][2] As with any research chemical, proper

handling and disposal are paramount to ensure laboratory safety and environmental protection.

While specific disposal guidelines for AM-6494 are not readily available, this document

provides a comprehensive overview of best practices for the disposal of similar research-grade

compounds. This information is intended to supplement, not replace, institutional and

regulatory guidelines.

Physicochemical Properties of AM-6494
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the known physicochemical data for AM-6494.
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Property Value Reference

Molecular Formula C₂₂H₂₁F₂N₅O₃S [1][2]

Molecular Weight 473.5 g/mol [2]

Appearance Solid [1]

IC₅₀ (BACE1) 0.4 nM [1][2]

IC₅₀ (BACE2) 18.6 nM [2]

Solubility 10 mM in DMSO [1]

Storage

Solid Powder: -20°C for 12

Months, 4°C for 6 Months. In

Solvent: -80°C for 6 Months,

-20°C for 6 Months.

[1]

General Disposal Protocol for Research Chemicals
like AM-6494
The following procedure outlines a generalized workflow for the safe disposal of research

chemicals for which a specific Safety Data Sheet (SDS) is not available. It is imperative to

consult with your institution's Environmental Health and Safety (EHS) department and a

licensed professional waste disposal service to ensure full compliance with all applicable local,

state, and federal regulations.

Step 1: Hazard Assessment and Personal Protective Equipment (PPE)

Assume the compound is hazardous. In the absence of specific toxicity data, treat AM-6494
with a high degree of caution.

Wear appropriate PPE. This includes, but is not limited to:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield
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A lab coat

Step 2: Waste Segregation and Collection

Do not mix with other waste streams. Collect AM-6494 waste in a dedicated, clearly labeled,

and compatible container.

Solid Waste:

Collect unused or expired solid AM-6494 in its original container or a new, properly labeled

container.

Contaminated materials such as weighing paper, pipette tips, and gloves should be

collected in a separate, labeled solid waste container.

Liquid Waste:

Solutions of AM-6494 (e.g., in DMSO) should be collected in a labeled, leak-proof

container designed for chemical waste.

Do not pour solutions down the drain.

Step 3: Labeling and Storage of Waste

Label all waste containers clearly. The label should include:

The full chemical name: "AM-6494"

The words "Hazardous Waste"

The primary hazard(s), if known (e.g., "Toxic," "Irritant"). If unknown, state "Hazards Not

Fully Characterized."

The date of accumulation.

Store waste in a designated, secure area. This area should be well-ventilated and away from

incompatible materials.
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Step 4: Professional Disposal

Contact your institution's EHS department. They will provide guidance on the proper

procedures for waste pickup and disposal.

Arrange for disposal by a licensed professional waste disposal service. This is the only

acceptable method for the final disposal of research chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of a research

chemical like AM-6494.
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AM-6494 Disposal Workflow
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Caption: Logical workflow for the disposal of research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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